Cas no 2171705-29-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid
• CAS No: 2171705-29-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6587706
• PubChem ID: 165779595
• Update Time: 2025-05-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid
• 2171705-29-4
• EN300-1473447
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hex-4-ynoic acid

• Inchi： 1S/C27H30N2O5/c1-3-5-15-24(26(31)32)29-25(30)18(10-4-2)16-28-27(33)34-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,4,10,15-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： HRWVKIKMVMQRMF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC#CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid (CAS No. 2171705-29-4)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid (CAS No. 2171705-29-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique hex-4-ynoic acid backbone coupled with an Fmoc-aminomethylpentanamido group, making it a valuable building block for designing bioactive peptides and drug conjugates. Its structural complexity and functional versatility align with current trends in precision medicine and targeted drug delivery, addressing growing demand for customized therapeutic agents.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171705-29-4 solubility", reflecting interest in its practical handling. This derivative's alkyne functionality (hex-4-ynoic acid segment) enables click chemistry modifications, a hot topic in bioconjugation strategies for antibody-drug conjugates (ADCs) and proteomics studies.

Analytical data for CAS 2171705-29-4 reveals optimal performance in HPLC purification (typically >95% purity), with researchers often querying "2171705-29-4 NMR spectrum" or "Fmoc-hexynoic acid storage conditions". The compound's stability under inert atmospheres and compatibility with common peptide coupling reagents (e.g., HATU, DIC) make it suitable for automated synthesizers. Recent publications highlight its role in creating kinase inhibitors and GPCR-targeting peptides, addressing the pharmaceutical industry's focus on protein-protein interaction modulators.

From a green chemistry perspective, this compound aligns with searches for "sustainable peptide synthesis" due to its efficient coupling yields and minimal side products. The hex-4-ynoic acid moiety allows bioorthogonal labeling, answering frequent queries about "fluorescent peptide tagging methods". Its molecular weight (426.48 g/mol) and lipophilicity (calculated LogP ~3.2) make it particularly valuable for developing cell-penetrating peptides, a trending topic in drug delivery research.

Quality control protocols for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid typically involve LC-MS characterization, with mass spec showing [M+H]+ peak at 427.2 m/z. The compound's crystalline form (often white powder) and solubility profile (DMSO >50 mg/mL) are frequently searched parameters. Its application in peptide macrocyclization via alkyne-azide cycloaddition responds to growing interest in "constrained peptide therapeutics", a niche with 40% annual growth in patent filings.

Emerging studies utilize this Fmoc-amino acid derivative in DNA-encoded libraries (DELs), addressing the demand for high-throughput screening platforms. The CAS 2171705-29-4 is also referenced in cancer vaccine research, particularly for neoantigen presentation studies. Stability data (-20°C long-term storage) and compatibility with microwave-assisted peptide synthesis make it relevant to automated discovery workflows, a key focus in AI-driven drug development discussions.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hex-4-ynoic acid represents a sophisticated tool for modern bioconjugation and peptide engineering. Its dual functionality (Fmoc-protected amine and alkyne handle) caters to both traditional peptide assembly and innovative post-synthetic modifications, positioning it as a critical reagent in next-generation therapeutic development pipelines.